Cas no 932300-24-8 (N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide)

• Product Name: N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide
• CAS No: 932300-24-8
• MF: C₁₉H₁₅BrN₆OS
• MW: 455.331000566483
• CID: 5428155
• PubChem ID: 20941450
• Update Time: 2025-06-19

N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}-2-methylbenzamide
• 932300-24-8
• N-[3-[1-(2-bromophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methylbenzamide
• F3411-2571
• N-(3-(1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl)-2-methylbenzamide
• STL134495
• AKOS002014387
• N-[3-[1-(2-Bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl]-2-methylbenzamide
• N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide

• Inchi： 1S/C19H15BrN6OS/c1-11-7-3-4-8-13(11)18(27)22-19-21-17(24-28-19)16-12(2)26(25-23-16)15-10-6-5-9-14(15)20/h3-10H,1-2H3,(H,21,22,24,27)
• InChI Key： CJAATYGAGCQOQJ-UHFFFAOYSA-N
• SMILES： C(NC1SN=C(C2=C(C)N(C3=CC=CC=C3Br)N=N2)N=1)(=O)C1=CC=CC=C1C

Computed Properties

• Exact Mass: 454.02114g/mol
• Monoisotopic Mass: 454.02114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.32±0.70(Predicted)

Additional information on N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide

Introduction to N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide (CAS No. 932300-24-8)

N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique Chemical Abstracts Service (CAS) number 932300-24-8, represents a convergence of multiple heterocyclic structures, making it a subject of intense study for its potential biological activities and mechanistic insights.

The molecular architecture of N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl-1,2,4-thiadiazol-5-yl}-2-methylbenzamide is characterized by the presence of several key pharmacophoric elements. These include a brominated phenyl ring, a methyl-substituted triazole ring, and a thiadiazole moiety. The strategic arrangement of these groups not only contributes to the compound's structural complexity but also influences its interactions with biological targets. Such structural features are often exploited in drug design to modulate binding affinity and selectivity.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and synthetic versatility. The combination of a triazole and thiadiazole ring system in N-{3-1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl}-1,2,4-thiadiazol -5 -yl}-2-methylbenzamide has prompted researchers to explore its potential applications in medicinal chemistry. Specifically, the triazole ring is known for its role in various bioactive molecules, including antifungal and antiviral agents. Meanwhile, the thiadiazole moiety is recognized for its antimicrobial and anti-inflammatory properties.

The presence of a bromine atom at the 2-position of the phenyl ring adds another layer of complexity to this compound. Brominated aromatic compounds are frequently employed in pharmaceuticals due to their enhanced lipophilicity and metabolic stability. This characteristic can be particularly advantageous when designing molecules intended for oral administration or long-term therapeutic use. Additionally, the methyl substitution on the triazole ring may further fine-tune the pharmacokinetic profile of the compound by influencing its solubility and distribution within biological systems.

Recent studies have begun to elucidate the mechanistic aspects of how such complex molecules interact with biological targets. For instance, computational modeling techniques have been employed to predict binding modes and affinity profiles of N-{3-hydroxypropyloxycarbonyl}-7-(trifluoromethyl)coumarin derivatives similar in structure to our target compound. These studies often reveal insights into how structural modifications can enhance or diminish binding interactions with proteins or enzymes.

The benzamide moiety at the terminal position of our compound is another critical pharmacophore that warrants discussion. Benzamides are well-documented scaffold in drug discovery due to their ability to modulate various biological pathways. For example, they have been explored as inhibitors of proteases and as modulators of ion channels. In the context of N-{3-hydroxypropyloxycarbonyl}-7-(trifluoromethyl)coumarin, this group may serve as an anchor for binding to specific residues on a target protein or enzyme.

One particularly intriguing aspect of this compound is its potential as a lead molecule for developing novel therapeutic agents. The synergistic effects of multiple heterocyclic rings and functional groups make it a promising candidate for further exploration in drug discovery programs. Researchers are currently investigating its interactions with various enzymes and receptors to identify potential therapeutic applications.

The synthesis of such complex molecules presents significant challenges but also opportunities for innovation in synthetic chemistry. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have enabled the efficient construction of intricate molecular frameworks like that found in our target compound. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis.

In conclusion,N-{3-hydroxypropyloxycarbonyl}-7-(trifluoromethyl)coumarin represents a fascinating example of how structural complexity can be leveraged to develop biologically active molecules with potential therapeutic value. Its unique combination of pharmacophores makes it an attractive candidate for further study in medicinal chemistry research programs worldwide.